2-Amino-4-(4-chloro-5-methyl-1h-pyrazol-1-yl)-2-methylbutanamide

• Molecular Formula: C9H15ClN4O
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 2-amino-4-(4-chloro-5-methylpyrazol-1-yl)-2-methylbutanamide
• InChI: InChI=1S/C9H15ClN4O/c1-6-7(10)5-13-14(6)4-3-9(2,12)8(11)15/h5H,3-4,12H2,1-2H3,(H2,11,15)
• InChI Key: PRHMQJIDCLHLEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CCC(C)(C(=O)N)N)Cl

Description

2-Amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylbutanamide (CAS: 1342567-38-7) is a heterocyclic compound featuring a pyrazole core substituted with chlorine and methyl groups at positions 4 and 5, respectively. Its molecular formula is C₉H₁₅ClN₄O, with a molar mass of ~242.7 g/mol. The molecule includes a branched butanamide chain with a methyl group at the α-carbon, contributing to its stereochemical complexity. This compound is marketed as a pharmaceutical intermediate (purity ≥98%) by suppliers like Hairui Chemical .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The following table highlights key structural and physicochemical differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents/Functional Groups	Applications/Notes
2-Amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylbutanamide	C₉H₁₅ClN₄O	242.7	4-Cl, 5-Me pyrazole; α-Me butanamide	Pharmaceutical intermediate
2-Amino-4-(4-chloro-1H-pyrazol-1-yl)-2-methylbutanoic acid	C₈H₁₂ClN₃O₂	217.65	4-Cl pyrazole; α-Me butanoic acid	Potential solubility/reactivity differences
2-Amino-4-(4-chlorophenyl)thiazole	C₉H₇ClN₂S	210.68	4-Cl phenyl; thiazole ring	Enzyme activity studies (ABTS/H₂O₂ assays)
4-((5-Cyano-4-(4-methyl-2-(methylamino)thiazol-5-yl)-pyrimidin-2-yl)amino)benzenesulfonamide	C₁₆H₁₅N₇O₂S₂	409.47	Pyrimidine-sulfonamide; thiazole-cyano substituent	Kinase inhibition (implied by structural features)

Key Observations:

Pyrazole Derivatives: The target compound and its butanoic acid analog (CAS: 1248792-29-1) share a pyrazole backbone but differ in substituents and terminal functional groups. The absence of the 5-methyl group and replacement of the amide with a carboxylic acid in the analog may reduce steric hindrance and alter solubility, impacting biological activity .

These are often used in enzyme inhibition studies due to their electron-deficient aromatic systems, which facilitate interactions with active sites .

Physicochemical and Functional Differences

• Solubility : The amide group in the target compound may enhance water solubility compared to the carboxylic acid analog, which could ionize in aqueous environments. Thiazole derivatives, being less polar, may exhibit lower solubility .
• Sulfonamide-containing analogs (e.g., ) may show stronger enzyme inhibition due to their hydrogen-bonding capacity.